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Compound of Interest

Compound Name: 4-Bromo-2-chloro-6-nitroaniline

Cat. No.: B1282728

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Bromo-2-chloro-6-nitroaniline (CAS:
34033-41-5) has been identified from ChemScene (Catalog No.: CS-0060183); however, the
complete document with detailed disposal instructions was not publicly accessible. The
following procedures are therefore based on established best practices for the disposal of
hazardous halogenated and nitrated organic compounds, supplemented by data from
structurally similar chemicals. It is imperative for all personnel to consult their institution's
Environmental Health and Safety (EHS) department and obtain the full SDS from the supplier
for definitive guidance before handling or disposing of this chemical.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals, offering a procedural, step-by-step plan for the safe disposal
of 4-Bromo-2-chloro-6-nitroaniline. Strict adherence to these protocols is crucial for ensuring
laboratory safety and maintaining environmental compliance.

Anticipated Hazards and Required Personal
Protective Equipment (PPE)

Based on the hazard profiles of analogous compounds such as 4-Bromo-2-nitroaniline and 2-
Bromo-6-chloro-4-nitroaniline, 4-Bromo-2-chloro-6-nitroaniline should be handled as a
hazardous substance with the following potential risks:

 Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1][2]
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« Irritation: Causes skin irritation and serious eye irritation.[1][2]
» Respiratory Effects: May cause respiratory irritation.[1]

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when
handling this compound:

o Eye Protection: Chemical safety goggles or a full-face shield.
o Hand Protection: Chemically resistant gloves, such as nitrile.
e Body Protection: A laboratory coat and closed-toe shoes are required.

o Respiratory Protection: All handling of this solid compound should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood, to minimize inhalation
exposure.

Chemical and Physical Data Summary

The table below summarizes key data for 4-Bromo-2-chloro-6-nitroaniline and a closely
related analog to provide a comparative overview.
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4-Bromo-2-chloro-6- 2-Bromo-6-chloro-4-
Property . - . -
nitroaniline nitroaniline
CAS Number 34033-41-5 99-29-6
Molecular Formula CeHaBrCINz20:2 CeHaBrCINz20:2
Molecular Weight 251.47 g/mol 251.47 g/mol
Physical State Solid Yellow Crystalline Powder
Anticipated GHS Hazard H302, H312, H315, H319,
H315, H319
Statements H332
o UN2811 (Toxic solid, organic,
Anticipated UN Number UN2811][3]
n.o.s.)
Anticipated Hazard Class 6.1 (Toxic) 6.1[3]
Anticipated Packing Group 1 ]3]

Detailed Disposal Protocols

The proper disposal of 4-Bromo-2-chloro-6-nitroaniline is a critical aspect of laboratory safety
and environmental responsibility. The following step-by-step procedures should be followed.

Step 1: Waste Identification and Segregation

o Categorization: 4-Bromo-2-chloro-6-nitroaniline must be classified as a halogenated
organic hazardous waste.

e Segregation: It is crucial to segregate this waste stream. Do not mix it with non-hazardous
waste or other chemical waste categories, such as non-halogenated solvents, aqueous
solutions, or sharps.

Step 2: Waste Collection and Containment

» Solid Waste: Collect pure solid 4-Bromo-2-chloro-6-nitroaniline and any materials grossly
contaminated with it (e.g., weighing boats, contaminated filter paper) in a dedicated,
chemically compatible, and sealable container.
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Contaminated Labware: Disposable items with trace contamination (e.g., gloves, wipes,
bench paper) should be collected in a separate, clearly labeled, sealed plastic bag or
container designated for solid hazardous waste.

Solutions: If the compound is in solution, it should be collected in a labeled, sealable, and
compatible liquid waste container. The solvent and an estimated concentration of the
compound must be clearly indicated on the label.

Labeling: All waste containers must be clearly and accurately labeled with the words
"Hazardous Waste," the full chemical name "4-Bromo-2-chloro-6-nitroaniline,” and any
other components of the waste mixture.

Step 3: Storage

Designated Area: Store all waste containers in a designated and secure satellite
accumulation area.

Ventilation: The storage area must be well-ventilated.

Container Integrity: Ensure that all waste containers are kept tightly sealed when not in use
to prevent the release of vapors.

Step 4: Arranging for Disposal

Institutional Procedures: Follow your institution's specific procedures for the disposal of
hazardous waste. This typically involves submitting a hazardous waste pickup request
through the EHS department.

Documentation: Complete all required documentation accurately and thoroughly to ensure
the waste is handled and disposed of in compliance with all local, state, and federal
regulations.

Spill Management Protocol

In the event of a spill, the following immediate actions should be taken:

Evacuation and Ventilation: Evacuate all non-essential personnel from the immediate area
and ensure the space is well-ventilated. If the spill occurs within a fume hood, keep the hood
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running.

o Containment: For minor spills, and only if you have been trained in spill response
procedures, contain the spill using a chemical spill kit or an appropriate absorbent material
like vermiculite.

e Clean-up:

o Wearing the appropriate PPE, carefully sweep or scoop the solid material into a
designated hazardous waste container.

o If a solvent is present, use absorbent pads to clean the area.
o Thoroughly decontaminate the spill area with a suitable cleaning agent.

o Waste Disposal: All materials used for the clean-up, including absorbents and contaminated
PPE, must be disposed of as hazardous waste.

e Reporting: Report the incident to your laboratory supervisor and the EHS department,
regardless of the spill's size.

Disposal Process Visualization

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 4-Bromo-2-chloro-6-nitroaniline.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1282728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Disposal Workflow for 4-Bromo-2-chloro-6-nitroaniline
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Caption: Disposal workflow for 4-Bromo-2-chloro-6-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1282728?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB2546814&productDescription=4-BROMO-2-NITROANILINE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0219809&productDescription=2-BRMO-6-CHLRO-4-NTROAN+97+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1282728#4-bromo-2-chloro-6-nitroaniline-proper-disposal-procedures
https://www.benchchem.com/product/b1282728#4-bromo-2-chloro-6-nitroaniline-proper-disposal-procedures
https://www.benchchem.com/product/b1282728#4-bromo-2-chloro-6-nitroaniline-proper-disposal-procedures
https://www.benchchem.com/product/b1282728#4-bromo-2-chloro-6-nitroaniline-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1282728?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

